![molecular formula C24H50O2 B1249692 Tetracosane-1,3-diol](/img/structure/B1249692.png)
Tetracosane-1,3-diol
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Overview
Description
Tetracosane-1,3-diol is a glycol.
Scientific Research Applications
Bioremediation and Environmental Applications
- A study by Dastgheib, Amoozegar, Khajeh, & Ventosa (2011) highlighted the use of a halotolerant Alcanivorax sp. strain in the biodegradation of petroleum compounds, including tetracosane, in saline environments. This strain showed potential for industrial applications in bioremediation of saline soils and wastes.
Downstream Processing in Microbial Production
- The review by Xiu & Zeng (2008) discusses the recovery and purification of biologically produced diols, including tetracosane-1,3-diol, in the context of microbial production, emphasizing the need for improved separation technologies.
Chemical Properties and Solubility Studies
- Research by Domańska, Domański, Klofutar, & Paljk (1989) focused on the solubility of tetracosane in various aliphatic alcohols, providing valuable data for chemical applications.
Lubricant and Industrial Applications
- Studies like those by Gupta, Cochran, & Cummings (1997) have examined the rheological behavior and molecular dynamics of tetracosane under confinement, relevant for lubricants and other industrial applications.
Phase Change Materials for Energy Storage
- The development of phase change materials using tetracosane for thermal energy storage was explored by Shin, Lee, Joo, Son, & Kang (2021). These materials show promise for efficient thermal energy storage systems.
Melting and Phase Transition Studies
- Research by Madruga, Haruki, & Horibe (2018) provided a comparative analysis of experimental results and numerical simulations on the melting of tetracosane, important for understanding its phase change properties.
Synthesis and Structural Analysis
- The synthesis and crystal structure of compounds related to this compound were investigated by Suyama, Nakatsuka, Gunji, & Abe (2007), providing insights into the molecular structure and potential applications in materials science.
Properties
Molecular Formula |
C24H50O2 |
---|---|
Molecular Weight |
370.7 g/mol |
IUPAC Name |
tetracosane-1,3-diol |
InChI |
InChI=1S/C24H50O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-24(26)22-23-25/h24-26H,2-23H2,1H3 |
InChI Key |
RWVSXDXGEPXFDB-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCCCCCCCCCCCCCCCCC(CCO)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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